Cas no 24542-41-4 (1-(propan-2-yl)-1H-indol-5-ol)

• Product Name: 1-(propan-2-yl)-1H-indol-5-ol
• CAS No: 24542-41-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD18832598
• CID: 240739
• PubChem ID: 45096676
• Update Time: 2025-05-22

1-(propan-2-yl)-1H-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol,1-(1-methylethyl)-
• Indol-5-ol, 1-isopropyl- (8CI)
• 1-isopropyl-indol-5-ol
• 5-Hydroxy isatin 5-Hydroxy indole-2,3-dione
• 5-Hydroxy-1-isopropyl-indol
• 5-Hydroxy-indolin-2,3-dion
• 5-hydroxy-indoline-2,3-dione
• 5-Hydroxyisatin
• 1-(propan-2-yl)-1H-indol-5-ol
• SCHEMBL21244767
• Z1216854199
• 1-propan-2-ylindol-5-ol
• Indol-5-ol,1-isopropyl-(8ci)
• EN300-8096327
• 1-Isopropyl-1H-indol-5-ol
• A1-33846
• 24542-41-4

• MDL： MFCD18832598
• Inchi： 1S/C11H13NO/c1-8(2)12-6-5-9-7-10(13)3-4-11(9)12/h3-8,13H,1-2H3
• InChI Key： AIGUVPVJFSWHKD-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=CN2C(C)C

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 25.16000
• LogP: 2.92780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(propan-2-yl)-1H-indol-5-ol

Recent Advances in the Study of 1-(propan-2-yl)-1H-indol-5-ol (CAS: 24542-41-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(propan-2-yl)-1H-indol-5-ol (CAS: 24542-41-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole derivatives, which are known for their diverse pharmacological activities. Researchers have optimized synthetic pathways to improve the yield and purity of 1-(propan-2-yl)-1H-indol-5-ol, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have facilitated its broader application in medicinal chemistry.

In terms of biological activity, 1-(propan-2-yl)-1H-indol-5-ol has demonstrated promising results in preclinical models. Studies have shown its potential as a modulator of serotonin receptors, suggesting applications in the treatment of neurological disorders such as depression and anxiety. Additionally, its anti-inflammatory and antioxidant properties have been investigated, with preliminary data indicating efficacy in reducing oxidative stress and inflammation in cellular models.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups that enhance its binding affinity to target proteins. Computational modeling and X-ray crystallography have provided insights into its interactions with biological macromolecules, paving the way for the design of more potent analogs.

The pharmaceutical potential of 1-(propan-2-yl)-1H-indol-5-ol is underscored by its favorable pharmacokinetic profile. Recent pharmacokinetic studies have revealed good oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects necessitate additional in vivo studies to ensure safety and efficacy.

In conclusion, 1-(propan-2-yl)-1H-indol-5-ol (CAS: 24542-41-4) represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to expand its applications, optimize its pharmacological properties, and address remaining challenges. This brief underscores the importance of continued investigation into this compound to unlock its full potential in chemical biology and pharmaceutical sciences.